Cas no 112120-10-2 (4-nitro-6-[[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene]cyclohexa-2,4-dien-1-one)

• Product Name: 4-nitro-6-[[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene]cyclohexa-2,4-dien-1-one
• CAS No: 112120-10-2
• MF: C₁₆H₁₁N₃O₃S
• MW: 325.341841936111
• CID: 2608075
• PubChem ID: 135505166
• Update Time: 2025-04-21

4-nitro-6-[[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 4-nitro-6-[[(4-phenyl-1,3-thiazol-2-yl)amino]methylidene]cyclohexa-2,4-dien-1-one
• 112120-10-2
• 4-nitro-2-[(E)-(4-phenyl-1,3-thiazol-2-yl)iminomethyl]phenol
• CHEMBL1993271
• AKOS024275544
• NSC697488
• Phenol, 4-nitro-2-[[(4-phenyl-2-thiazolyl)imino]methyl]-
• NSC-697488

• Inchi： 1S/C16H11N3O3S/c20-15-7-6-13(19(21)22)8-12(15)9-17-16-18-14(10-23-16)11-4-2-1-3-5-11/h1-10,20H/b17-9+
• InChI Key： WEHOGRSUNLNPPI-RQZCQDPDSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1/N=C/C1C(=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 325.05211239Da
• Monoisotopic Mass: 325.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 120Ų